Cas no 1823905-14-1 (2-Amino-4,4-difluorocyclohexan-1-one)

• Product Name: 2-Amino-4,4-difluorocyclohexan-1-one
• CAS No: 1823905-14-1
• MF: C₆H₉F₂NO
• MW: 149.138568639755
• CID: 6125528
• PubChem ID: 86775780
• Update Time: 2025-07-22

2-Amino-4,4-difluorocyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,4-difluorocyclohexan-1-one
• Cyclohexanone, 2-amino-4,4-difluoro-
• EN300-183814
• 1823905-14-1

• Inchi： 1S/C6H9F2NO/c7-6(8)2-1-5(10)4(9)3-6/h4H,1-3,9H2
• InChI Key： NTDHTSGAGLGVEY-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(F)(F)CC1N

Computed Properties

• Exact Mass: 149.06522023g/mol
• Monoisotopic Mass: 149.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 217.7±40.0 °C(Predicted)
• pka: 6.29±0.40(Predicted)

Additional information on 2-Amino-4,4-difluorocyclohexan-1-one

Recent Advances in the Study of 2-Amino-4,4-difluorocyclohexan-1-one (CAS: 1823905-14-1) in Chemical Biology and Pharmaceutical Research

The compound 2-Amino-4,4-difluorocyclohexan-1-one (CAS: 1823905-14-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a building block for drug development.

Recent studies have highlighted the versatility of 2-Amino-4,4-difluorocyclohexan-1-one as a key intermediate in the synthesis of fluorinated organic compounds. The presence of both amino and difluoromethyl groups in its structure makes it particularly valuable for the development of novel bioactive molecules. Researchers have successfully utilized this compound in the synthesis of fluorinated analogs of known drugs, which often exhibit enhanced metabolic stability and bioavailability compared to their non-fluorinated counterparts.

In terms of biological activity, preliminary investigations have demonstrated that derivatives of 2-Amino-4,4-difluorocyclohexan-1-one show promising activity against a range of biological targets. For instance, recent in vitro studies have reported its efficacy in modulating enzyme activity, particularly in pathways related to inflammation and cancer. The compound's ability to act as a scaffold for further chemical modifications has enabled researchers to explore its potential in targeted drug delivery systems.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. The structural flexibility of 2-Amino-4,4-difluorocyclohexan-1-one allows for the design of highly selective kinase inhibitors, which could lead to the development of more effective and safer therapeutics.

Furthermore, recent research has explored the compound's potential in the field of medicinal chemistry, particularly in the context of fragment-based drug discovery (FBDD). Its relatively small size and functional groups make it an ideal candidate for fragment libraries, enabling the rapid identification of lead compounds with high binding affinity to target proteins. This approach has the potential to accelerate the drug discovery process and reduce costs associated with traditional screening methods.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 2-Amino-4,4-difluorocyclohexan-1-one derivatives. Current synthetic routes often involve multi-step processes with moderate yields, necessitating further refinement to improve efficiency and scalability. Additionally, more extensive in vivo studies are required to fully elucidate the compound's pharmacokinetic and pharmacodynamic properties.

In conclusion, 2-Amino-4,4-difluorocyclohexan-1-one (CAS: 1823905-14-1) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique structural features and broad applicability make it a promising candidate for the development of next-generation therapeutics. Continued research efforts aimed at optimizing its synthesis and exploring its biological activities will undoubtedly contribute to advancements in drug discovery and development.